Cas no 860772-72-1 (2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one
• CAS No: 860772-72-1
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 718208
• PubChem ID: 45119124
• Update Time: 2025-11-02

2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(1-methyl-1H-imidazol-2-yl)-
• Ethanone, 2-chloro-1-(1-methyl-1H-imidazol-2-yl)-
• 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one

• Inchi： 1S/C6H7ClN2O/c1-9-3-2-8-6(9)5(10)4-7/h2-3H,4H2,1H3
• InChI Key： MLIMAEFXKFJJSR-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)C=CN=1)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one (CAS No. 860772-72-1)

2-Chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one (CAS No. 860772-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its imidazole core and chloroacetyl functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in the development of bioactive molecules, making it a subject of interest for researchers exploring heterocyclic chemistry and drug discovery.

The growing demand for imidazole derivatives in modern therapeutics has propelled studies on 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one. Recent trends highlight its potential in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Researchers frequently query its synthesis methods, reactivity, and safety profiles, reflecting its relevance in both academic and industrial settings.

From a structural perspective, the presence of the chloroacetyl moiety in CAS No. 860772-72-1 facilitates nucleophilic substitution reactions, a feature exploited in peptide coupling and cross-coupling reactions. This reactivity is pivotal for constructing complex molecular architectures, particularly in medicinal chemistry projects targeting G-protein-coupled receptors (GPCRs) and enzyme modulation.

Environmental and regulatory considerations are also critical when discussing 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one. While not classified as hazardous under current guidelines, proper handling protocols are emphasized in literature to ensure laboratory safety. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing common queries about quality control in commercial batches.

Innovations in green chemistry have further influenced the synthesis approaches for this compound. Recent publications describe catalyst-free methods and solvent optimization strategies to reduce waste generation—a response to the industry’s shift toward sustainable practices. Such advancements resonate with researchers seeking eco-friendly synthetic routes for imidazole-based intermediates.

In summary, 2-chloro-1-(1-methyl-1H-imidazol-2-yl)ethan-1-one (CAS No. 860772-72-1) exemplifies the intersection of structural versatility and practical utility in organic synthesis. Its role in advancing pharmaceutical research and alignment with sustainability goals ensures its continued prominence in scientific discourse.